Cas no 1194-97-4 (5-Methyl-2-(methoxycarbonyl)pyrrole)

• Product Name: 5-Methyl-2-(methoxycarbonyl)pyrrole
• CAS No: 1194-97-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD13182371
• CID: 159301
• PubChem ID: 281459
• Update Time: 2025-04-19

5-Methyl-2-(methoxycarbonyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrrole-2-carboxylic acid methyl ester
• 1H-Pyrrole-2-carboxylicacid, 5-methyl-, methyl ester
• METHYL 5-METHYL-1H-PYRROLE-2-CARBOXYLATE
• 2-methoxycarbonyl-5-methyl-1H-pyrrole
• 5-Methyl-pyrrol-2-carbonsaeure-methylester
• 5-methyl-pyrrole-2-carboxylic acid methyl ester
• AC1L5UH4
• AC1Q5Z96
• ANW-70085
• AR-1J5564
• CTK4B1354
• NSC134258
• SureCN3551459
• 1H-pyrrole-2-carboxylic acid, 5-methyl-, methyl ester
• Methyl 5-Methyl-2-pyrrolecarboxylate
• AK100607
• ST24025433
• Z2736474813
• InChI=1/C7H9NO2/c1-5-3-4-6(8-
• DTXSID40299996
• SY022450
• SB63922
• DS-3566
• AKOS016001620
• 5-Methyl-2-(methoxycarbonyl)pyrrole
• SCHEMBL3551459
• F19949
• CS-0153100
• NSC-134258
• A892553
• EN300-94224
• InChI=1/C7H9NO2/c1-5-3-4-6(8-5)7(9)10-2/h3-4,8H,1-2H
• 1194-97-4
• methyl5-methyl-1H-pyrrole-2-carboxylate
• MFCD13182371
• Z1255384708
• DB-158705
• DTXCID00251131

• MDL： MFCD13182371
• Inchi： 1S/C7H9NO2/c1-5-3-4-6(8-5)7(9)10-2/h3-4,8H,1-2H3
• InChI Key： CQYALQAMQXUBRO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C)N1)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 250.2 ℃ at 760 mmHg
• Flash Point: 105.1±21.8 °C
• Refractive Index: 1.523
• PSA: 42.09
• LogP: 1.10970
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Methyl-2-(methoxycarbonyl)pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives